4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide

• IUPAC Name: 4-[2-(2-methoxyphenoxy)butanoylamino]benzamide
• InChI: InChI=1S/C18H20N2O4/c1-3-14(24-16-7-5-4-6-15(16)23-2)18(22)20-13-10-8-12(9-11-13)17(19)21/h4-11,14H,3H2,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: SXSQRMSVKSXCQM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=C(C=C1)C(=O)N)OC2=CC=CC=C2OC
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide, also known as MPBA, is a chemical compound that has gained a lot of attention in scientific research due to its potential applications in various fields. MPBA is a benzamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide is not fully understood, but it is thought to act by inhibiting various signaling pathways such as the PI3K/Akt/mTOR pathway and the NF-κB pathway. 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide has been shown to have various biochemical and physiological effects such as reducing oxidative stress, inhibiting angiogenesis, and inducing autophagy. 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide in lab experiments is its high potency and specificity, which allows for the precise targeting of specific signaling pathways. 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide also has good solubility in various solvents, which makes it easy to use in various assays. However, one of the limitations of using 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide is its low stability in aqueous solutions, which can affect its activity in certain assays.

Future Directions

There are several future directions for the study of 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide, including the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the identification of its molecular targets. 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide can also be studied for its potential applications in other fields such as cardiovascular disease and diabetes. Furthermore, the combination of 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide with other drugs or therapies can be studied for its potential synergistic effects. Overall, the study of 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide has the potential to lead to the development of novel therapies for various diseases.

Scientific Research Applications

4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide has been studied for its potential applications in various fields such as cancer research, neuroprotection, and inflammation. In cancer research, 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide has been shown to inhibit the growth of various cancer cells such as breast cancer cells and lung cancer cells. 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide has also been studied for its potential neuroprotective effects in various neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In inflammation research, 4-{[2-(2-methoxyphenoxy)butanoyl]amino}benzamide has been shown to inhibit the production of inflammatory cytokines and reduce inflammation in animal models.